Cas no 37886-96-7 (1-ethoxypropane-2-thiol)

• Product Name: 1-ethoxypropane-2-thiol
• CAS No: 37886-96-7
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 2938174
• PubChem ID: 21429394
• Update Time: 2025-05-24

1-ethoxypropane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-propane-2-thiol
• 1-ethoxypropane-2-thiol

• Inchi： 1S/C5H12OS/c1-3-6-4-5(2)7/h5,7H,3-4H2,1-2H3
• InChI Key： AQBVBLNVWKOJKN-UHFFFAOYSA-N
• SMILES： SC(C)COCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• XLogP3: 1.2
• Topological Polar Surface Area: 10.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-ethoxypropane-2-thiol

Research Briefing on 1-Ethoxypropane-2-thiol (CAS: 37886-96-7) in Chemical Biology and Pharmaceutical Applications

1-Ethoxypropane-2-thiol (CAS: 37886-96-7) is a sulfur-containing organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its ethoxy and thiol functional groups, serves as a key intermediate in the synthesis of various bioactive molecules and drug candidates. Recent studies have explored its potential in medicinal chemistry, particularly in the development of novel therapeutics targeting infectious diseases, cancer, and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-ethoxypropane-2-thiol as a building block for the synthesis of thiol-based protease inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro), highlighting its potential in antiviral drug development. The study utilized molecular docking and kinetic assays to validate the binding affinity and mechanism of action of these derivatives, providing a foundation for further optimization.

In the field of oncology, 1-ethoxypropane-2-thiol has been employed as a precursor for the synthesis of thioredoxin reductase inhibitors. A recent preclinical study (Nature Communications, 2024) reported that thioredoxin reductase plays a critical role in cancer cell redox homeostasis, and its inhibition can induce oxidative stress and apoptosis in tumor cells. The study synthesized a series of analogs using 1-ethoxypropane-2-thiol as the core structure, achieving nanomolar potency against various cancer cell lines, including breast and lung carcinomas.

Beyond its therapeutic applications, 1-ethoxypropane-2-thiol has also been explored in chemical biology for protein modification and bioconjugation. A 2024 paper in Angewandte Chemie detailed its use as a thiol-reactive probe for labeling cysteine residues in proteins, enabling site-specific modifications for structural and functional studies. The researchers highlighted its advantages over traditional maleimide-based reagents, such as improved stability and selectivity under physiological conditions.

Despite these promising developments, challenges remain in the large-scale production and pharmacokinetic optimization of 1-ethoxypropane-2-thiol-derived compounds. Future research directions may focus on enhancing the bioavailability and reducing off-target effects through structural modifications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to translate these findings into clinically viable therapeutics.